Cas no 1260092-50-9 (MAL-AMIDO-PEG1-C2-NHS ESTER)

• Product Name: MAL-AMIDO-PEG1-C2-NHS ESTER
• CAS No: 1260092-50-9
• MF: C₁₆H₁₉N₃O₈
• MW: 381.337364435196
• CID: 2601977
• PubChem ID: 59257610
• Update Time: 2025-10-23

MAL-AMIDO-PEG1-C2-NHS ESTER Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxopyrrolidin-1-yl 3-(2-(3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido)ethoxy)propanoate
• Mal-PEG-NHS
• Mal-amido-PEG1-C2-NHS ester
• Mal-amido-PEG1-C2-?NHS ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]propanoate
• F72331
• CS-0105031
• AKOS027257113
• MS-26243
• SCHEMBL12092085
• Propanoic acid, 3-[2-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethoxy]-, 2,5-dioxo-1-pyrrolidinyl ester
• PD125944
• HY-126507
• Mal-amido-PEG1 NHS ester
• 1260092-50-9
• BP-28416
• Mal-amido-PEG1-C2-HS ester
• KAC09250
• MAL-AMIDO-PEG1-C2-NHS ESTER

• MDL： MFCD20229604
• Inchi： 1S/C16H19N3O8/c20-11(5-8-18-12(21)1-2-13(18)22)17-7-10-26-9-6-16(25)27-19-14(23)3-4-15(19)24/h1-2H,3-10H2,(H,17,20)
• InChI Key： QXGYXAOYQWRQRZ-UHFFFAOYSA-N
• SMILES： O(C(CCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 381.11721457 g/mol
• Monoisotopic Mass: 381.11721457 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 139
• Molecular Weight: 381.34

Additional information on MAL-AMIDO-PEG1-C2-NHS ESTER

Comprehensive Guide to MAL-AMIDO-PEG1-C2-NHS ESTER (CAS No. 1260092-50-9): Properties, Applications, and Market Insights

MAL-AMIDO-PEG1-C2-NHS ESTER (CAS No. 1260092-50-9) is a highly specialized PEG-based crosslinker widely used in bioconjugation and protein modification. This compound combines a maleimide (MAL) group, an amide linker, a short PEG spacer (PEG1), and an NHS ester reactive group, making it a versatile tool for researchers in drug delivery, diagnostics, and biotherapeutics. Its unique structure enables efficient conjugation between thiol-containing biomolecules (via maleimide) and primary amines (via NHS ester), addressing critical challenges in modern bioconjugation strategies.

The growing demand for site-specific conjugation and controlled drug release systems has positioned MAL-AMIDO-PEG1-C2-NHS ESTER as a key reagent in ADC (Antibody-Drug Conjugate) development. Recent studies highlight its role in improving payload delivery efficiency while minimizing off-target effects—a hot topic in precision medicine. The compound's short PEG spacer offers optimal balance between solubility and minimal steric hindrance, particularly valuable for small molecule-drug conjugates where compact structures are preferred.

From a chemical perspective, MAL-AMIDO-PEG1-C2-NHS ESTER demonstrates excellent stability in aqueous buffers (pH 6.5-7.5) while maintaining high reactivity. The amide linkage provides enhanced stability compared to ester-based linkers, crucial for applications requiring prolonged circulation time. Researchers frequently search for "PEG-based heterobifunctional crosslinkers" and "maleimide-NHS conjugation chemistry," reflecting the compound's relevance in current biomaterial research. Its molecular weight (approximately 340.3 g/mol) and hydrophilic-lipophilic balance make it particularly suitable for modifying proteins, peptides, and nanoparticles.

In diagnostic applications, MAL-AMIDO-PEG1-C2-NHS ESTER enables efficient labeling of antibodies with fluorescent dyes or enzymes—a technique gaining traction in multiplexed immunoassays and liquid biopsy technologies. The compound's ability to create stable thioether bonds (via maleimide) while allowing subsequent amine coupling (via NHS ester) answers the frequent search query "how to sequentially conjugate two different molecules." This dual functionality is particularly valuable in developing theranostic agents that combine imaging and therapeutic capabilities.

The pharmaceutical industry's shift toward targeted therapies has increased demand for reliable conjugation reagents like MAL-AMIDO-PEG1-C2-NHS ESTER. Market analysis shows growing interest in "small PEG spacers for ADCs" and "controlled bioconjugation techniques," with this compound frequently mentioned in patent applications for novel drug delivery systems. Its compatibility with automated peptide synthesizers and common bioconjugation protocols makes it accessible to both academic and industrial researchers working on next-generation biologics.

Quality considerations for MAL-AMIDO-PEG1-C2-NHS ESTER include HPLC purity (>95% typically required), moisture-sensitive storage conditions (-20°C under argon), and careful handling to preserve the NHS ester reactivity. These parameters align with the increasing industry focus on "reproducible conjugation chemistry"—a trending topic in analytical chemistry forums. The compound's technical specifications often appear in searches related to "standardizing bioconjugation protocols" and "improving conjugation yield," reflecting its role in method development.

Emerging applications in nanomedicine utilize MAL-AMIDO-PEG1-C2-NHS ESTER for surface functionalization of gold nanoparticles and liposomes. This addresses the popular search theme "how to modify nanoparticles for active targeting." The short PEG spacer proves advantageous here, providing sufficient hydrophilicity without significantly increasing hydrodynamic size—a critical factor in enhanced permeability and retention (EPR) effect optimization for tumor targeting.

Compared to longer-chain PEG alternatives, MAL-AMIDO-PEG1-C2-NHS ESTER offers distinct advantages in situations requiring minimal distance between conjugated entities. This has led to its adoption in developing FRET-based biosensors where precise control over donor-acceptor distance is crucial. The compound's popularity in this niche is evident from frequent citations in publications discussing "optimizing FRET efficiency" and "short-range molecular rulers."

From a regulatory standpoint, MAL-AMIDO-PEG1-C2-NHS ESTER falls into the category of research chemicals with no significant safety concerns when handled properly—an important consideration for laboratories focusing on "green chemistry principles." The compound's biodegradability (via PEG and amide bonds) aligns with growing interest in sustainable bioconjugation reagents, making it preferable to some traditional crosslinkers in environmentally conscious research programs.

The synthesis and commercialization of MAL-AMIDO-PEG1-C2-NHS ESTER have evolved to meet increasing demand for high-purity conjugation reagents. Leading suppliers now offer customized packaging (e.g., single-use aliquots) and detailed technical bulletins—features frequently requested in searches for "reliable bioconjugation suppliers." This market responsiveness indicates the compound's established position in the life sciences reagent sector.

Future perspectives for MAL-AMIDO-PEG1-C2-NHS ESTER include potential applications in cell therapy (surface engineering of therapeutic cells) and proteolysis-targeting chimeras (PROTACs)—two rapidly growing fields. The compound's ability to create stable linkages under physiological conditions makes it suitable for these advanced therapies, as evidenced by emerging search trends like "conjugation chemistry for cellular therapies" and "bifunctional linkers for targeted protein degradation."